Cas no 741260-61-7 (Bicyclo[3.1.0]hexan-3-one,1-heptyl-)

• Product Name: Bicyclo[3.1.0]hexan-3-one,1-heptyl-
• CAS No: 741260-61-7
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 560187
• Update Time: 2024-03-05

Bicyclo[3.1.0]hexan-3-one,1-heptyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-one,1-heptyl-
• Bicyclo[3.1.0]hexan-3-one, 1-heptyl- (9CI)
• Bicyclo[3.1.0]hexan-3-one, 1-heptyl-

• Inchi： 1S/C13H22O/c1-2-3-4-5-6-7-13-9-11(13)8-12(14)10-13/h11H,2-10H2,1H3
• InChI Key： RHRFUPNYQZJENJ-UHFFFAOYSA-N
• SMILES： C12(CCCCCCC)C(C1)CC(=O)C2

Computed Properties

• Exact Mass: 194.167
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2